molecular formula C15H13NO4 B7575012 3-Hydroxy-4-[(2-phenylacetyl)amino]benzoic acid

3-Hydroxy-4-[(2-phenylacetyl)amino]benzoic acid

Cat. No. B7575012
M. Wt: 271.27 g/mol
InChI Key: NKENAFFNAARSRC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Hydroxy-4-[(2-phenylacetyl)amino]benzoic acid (HPABA) is a chemical compound that belongs to the class of non-steroidal anti-inflammatory drugs (NSAIDs). It is also known as N-(2-phenylacetyl)-3-hydroxyanthranilic acid or fenamates. HPABA has been found to have various applications in scientific research, particularly in the fields of biochemistry and physiology.

Mechanism of Action

The mechanism of action of HPABA involves the inhibition of COX enzymes, particularly COX-2. This leads to a decrease in the production of prostaglandins, which are responsible for the inflammatory response. HPABA also inhibits the activity of nuclear factor-kappa B (NF-κB), which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
HPABA has been found to have various biochemical and physiological effects in the body. It has been shown to reduce inflammation and pain, as well as to have antioxidant properties. HPABA has also been found to have potential therapeutic benefits in the treatment of various diseases such as cancer, Alzheimer's disease, and cardiovascular diseases.

Advantages and Limitations for Lab Experiments

The advantages of using HPABA in lab experiments include its ability to inhibit COX enzymes and reduce inflammation and pain. It also has potential therapeutic benefits in the treatment of various diseases. However, the limitations of using HPABA include its potential toxicity and side effects, as well as the need for further research to fully understand its mechanisms of action and potential therapeutic applications.

Future Directions

There are several future directions for the research and development of HPABA. These include the investigation of its potential therapeutic benefits in the treatment of various diseases such as cancer, Alzheimer's disease, and cardiovascular diseases. Further research is also needed to fully understand its mechanisms of action and potential toxicity and side effects. Additionally, the development of novel derivatives of HPABA may lead to the discovery of more potent and selective COX inhibitors with fewer side effects.
In conclusion, HPABA is a chemical compound with various scientific research applications, particularly in the fields of biochemistry and physiology. Its ability to inhibit COX enzymes and reduce inflammation and pain has potential therapeutic benefits in the treatment of various diseases. However, further research is needed to fully understand its mechanisms of action and potential toxicity and side effects.

Synthesis Methods

The synthesis of HPABA involves the reaction of 3-hydroxyanthranilic acid with 2-phenylacetyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using recrystallization or chromatography techniques.

Scientific Research Applications

HPABA has been widely used in scientific research as a tool to investigate the mechanisms of inflammation and pain. It has been found to inhibit the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins that cause inflammation and pain. HPABA has also been shown to have antioxidant properties, which may have potential therapeutic benefits in the treatment of various diseases.

properties

IUPAC Name

3-hydroxy-4-[(2-phenylacetyl)amino]benzoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H13NO4/c17-13-9-11(15(19)20)6-7-12(13)16-14(18)8-10-4-2-1-3-5-10/h1-7,9,17H,8H2,(H,16,18)(H,19,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NKENAFFNAARSRC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)CC(=O)NC2=C(C=C(C=C2)C(=O)O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H13NO4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

271.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Hydroxy-4-[(2-phenylacetyl)amino]benzoic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.